6-(2-hydroxypropyl)-4-(thiophen-2-yl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione
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Description
6-(2-hydroxypropyl)-4-(thiophen-2-yl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione is a useful research compound. Its molecular formula is C13H15N3O3S and its molecular weight is 293.34. The purity is usually 95%.
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Scientific Research Applications
Organic Electronics and Photovoltaics
Research into conjugated polymers and small molecules for electronics and photovoltaics has made significant use of pyrrolo[3,4-d]pyrimidine derivatives. For instance, novel n-type conjugated polyelectrolytes incorporating diketopyrrolopyrrole (DPP) backbones exhibit high conductivity and electron mobility. These materials are utilized as efficient electron transport layers in polymer solar cells, enhancing power conversion efficiency due to their ability to improve energy alignment and facilitate electron extraction (Lin Hu et al., 2015). Similarly, bifluorenylidene-functionalized, small molecular non-fullerene electron acceptors based on DPP structures have demonstrated promising optoelectronic properties and high electron mobility, leading to efficient organic solar cells (Akhil Gupta et al., 2017).
Advanced Materials Chemistry
Pyrrolo[3,4-d]pyrimidine derivatives are pivotal in synthesizing advanced materials with unique properties. For example, photoluminescent conjugated polymers containing 1,4-dioxo-3,6-diphenylpyrrolo[3,4-c]pyrrole (DPP) and 1,4-phenylene units have been developed for potential electronic applications, showcasing good solubility, processability, and photochemical stability (T. Beyerlein et al., 2000).
Chemical Synthesis and Drug Discovery
The compound's structure has guided the synthesis of various bioactive molecules. For example, a facile synthesis approach has led to novel pyrano[2,3-d]pyrimidine-2,4(3H,5H)-dione derivatives, exhibiting significant anti-inflammatory and antimicrobial activities (Navaneethgowda P. Veeranna et al., 2022). This highlights the compound's utility in developing new therapeutic agents.
Computational Chemistry and Material Science
Computational studies on pyrimidine derivatives, including those related to pyrrolo[3,4-d]pyrimidine, have provided insights into their electronic, photophysical, and charge transfer properties. These investigations help design materials with optimized features for electronic and optical applications (A. Irfan, 2014).
properties
IUPAC Name |
6-(2-hydroxypropyl)-4-thiophen-2-yl-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O3S/c1-7(17)5-16-6-8-10(12(16)18)11(15-13(19)14-8)9-3-2-4-20-9/h2-4,7,11,17H,5-6H2,1H3,(H2,14,15,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRLMBRZDABRMCA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1CC2=C(C1=O)C(NC(=O)N2)C3=CC=CS3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.